Cas no 1788678-94-3 ((2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone)

• Product Name: (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone
• CAS No: 1788678-94-3
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 5368107
• Update Time: 2025-11-02

(2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone

• Inchi： 1S/C13H16N4O2/c1-9-7-12(10(2)19-9)13(18)16-5-3-11(8-16)17-6-4-14-15-17/h4,6-7,11H,3,5,8H2,1-2H3
• InChI Key： CFZSRHXQKKASJO-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CCC(N2C=CN=N2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone

Comprehensive Analysis of (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone (CAS No. 1788678-94-3)

The compound (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone (CAS No. 1788678-94-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a 2,5-dimethylfuran moiety linked to a triazole-substituted pyrrolidine via a carbonyl group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the prevalence of furan and triazole derivatives in bioactive compounds.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics. The (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone stands out due to its hybrid structure, which combines the aromaticity of furan with the versatility of triazole and pyrrolidine rings. This combination is often associated with enhanced bioavailability and target specificity, making it a subject of intense study in drug design. Its CAS No. 1788678-94-3 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone involves multi-step organic reactions, including cyclization and coupling strategies. The 2,5-dimethylfuran component is typically derived from renewable biomass, aligning with the global push for sustainable chemistry. Meanwhile, the triazol-1-yl group is introduced via click chemistry, a technique widely praised for its efficiency and modularity. These synthetic routes are often optimized for scalability, catering to the pharmaceutical industry's need for cost-effective production.

One of the most discussed topics in modern pharmacology is the role of furan-triazole hybrids in combating drug resistance. The (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone has shown preliminary activity against certain enzyme targets, sparking interest in its potential as a scaffold for antimicrobial or anticancer agents. Researchers are also exploring its pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for clinical translation.

From a commercial perspective, the compound's CAS No. 1788678-94-3 is often associated with high-purity reference standards and custom synthesis services. Suppliers highlight its use in high-throughput screening and structure-activity relationship (SAR) studies. The triazol-1-yl pyrrolidine segment, in particular, is a recurring motif in FDA-approved drugs, further boosting its market appeal. This has led to a rise in patent filings and collaborative research initiatives focused on its derivatives.

Environmental and regulatory considerations are also part of the discourse surrounding (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone. Its biodegradability and low ecotoxicity profile make it a favorable choice for green chemistry applications. Additionally, the absence of hazardous functional groups in its structure simplifies compliance with international safety standards, a key concern for manufacturers and end-users alike.

In summary, (2,5-dimethylfuran-3-yl)-[3-(triazol-1-yl)pyrrolidin-1-yl]methanone (CAS No. 1788678-94-3) represents a convergence of innovation and practicality in modern chemistry. Its structural complexity, synthetic accessibility, and therapeutic potential position it as a compound of enduring interest. As research continues to uncover new applications, its prominence in both academic literature and industrial pipelines is expected to grow, solidifying its status as a cornerstone of heterocyclic drug development.